Cas no 127-63-9 (Diphenyl Sulfone Standard)

• Product Name: Diphenyl Sulfone Standard
• CAS No: 127-63-9
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD00007548
• CID: 36187
• PubChem ID: 87574475
• Update Time: 2026-01-26

Diphenyl Sulfone Standard Chemical and Physical Properties

Names and Identifiers

• Sulfonyldibenzene
• Diphenyl sulphone
• Diphenyl sulfone
• Phenyl sulphone
• 1,1'-Sulfonylbisbenzene
• DPS
• Phenyl Sulfone
• Phenylsulfone Solution
• 1,1’-sulfonylbisbenzene
• 1,1’-sulfonyldibenzene
• benzenesulfonylbenzene
• s-97
• s-127
• 'LGC' (1617)
• SULFOBENZIDE
• Difenylsulfon
• Diphenyl-sulfo
• dlphenylsulfone
• phenylsulphone
• DIPHENYLSULFONE
• Benzene, 1,1'-sulfonylbis-
• Sulfone, diphenyl
• 1,1'-sulfonyldibenzene
• (Phenylsulfonyl)benzene
• Difenylsulfon [Czech]
• Caswell No. 399D
• EPA Pesticide Chemical Code 399500
• V25W2CFS3M
• KZTYYGOKRVBIMI-UHFFFAOYSA-N
• NSC627706
• Diphenyl Sulfone Standard
• BRN 1910573
• SCHEMBL30255
• NS00008550
• CHEMBL263327
• 2H,2H,3H,3H-PERFLUORONONANOICACID
• EC 204-853-1
• Tox21_301190
• UNII-V25W2CFS3M
• DTXCID4021892
• NCGC00248325-01
• A805721
• Q5279737
• MFCD00007548
• NSC 627706
• 4-06-00-01490 (Beilstein Handbook Reference)
• CS-0014047
• NSC-627706
• NSC-6780
• EINECS 204-853-1
• phenylsulfone
• NCGC00255088-01
• FT-0625239
• NSC6780
• bis-(phenyl)-sulfone
• DIPHENYL SULFONE [MI]
• Diphenyl sulfone, Vetec(TM) reagent grade
• P0231
• DTXSID6041892
• phenylsulfonylbenzene
• AKOS005439508
• W-108380
• 1-(phenylsulfonyl)benzene
• Ph-SO2-Ph
• CHEBI:78360
• CAS-127-63-9
• AE-562/13465017
• BDBM50492788
• 127-63-9
• (benzenesulfonyl)benzene
• AI3-00637
• Diphenyl sulfone, PESTANAL(R), analytical standard
• E80878
• Benzene,1'-sulfonylbis-
• Diphenyl sulfone, 97%
• DS-3893
• InChI=1/C12H10O2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10
• NSC 6780
• STK331804
• DB-041867
• 204-853-1
• 1,1'Sulfonylbisbenzene

• MDL： MFCD00007548
• Inchi： 1S/C12H10O2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
• InChI Key： KZTYYGOKRVBIMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)=O
• BRN： 1910573

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.36
• Melting Point: 123-129 °C (lit.)
• Boiling Point: 379 °C(lit.)
• Flash Point: 184°C
• Refractive Index: 1.5200 (estimate)
• Solubility: >14mg/l
• Water Partition Coefficient: Insoluble
• PSA: 42.52000
• LogP: 3.60020
• Merck: 3332
• FEMA: 2594
• Solubility: Dissolved in organic solvents.

Diphenyl Sulfone Standard Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：SX2400000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Toxicity：LD50 orally in rats: >2 g/kg, Residue Rev. 36, 240 (1971)
• TSCA：Yes
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds

Additional information on Diphenyl Sulfone Standard

Diphenyl Sulfone Standard (CAS No 127-63-9): Applications and Recent Research Developments

Diphenyl Sulfone, chemically known as Diphenyl Sulfone Standard with the CAS number 127-63-9, is a versatile sulfone derivative that has garnered significant attention in the field of pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its aromatic structure and sulfur-oxygen double bond, exhibits unique chemical properties that make it invaluable in various research and industrial applications. The Diphenyl Sulfone Standard is widely utilized as a reference material in analytical chemistry, ensuring the accuracy and reliability of experimental results.

The CAS No 127-63-9 identifier is crucial for distinguishing this compound from other sulfones, emphasizing its specific molecular formula (C₁₂H₁₀O₂) and structural configuration. As a high-purity standard, the Diphenyl Sulfone Standard serves as a benchmark in quality control processes, particularly in the synthesis of pharmaceutical intermediates and specialty chemicals. Its stability under various environmental conditions further enhances its utility as a long-term reference material.

In recent years, the Diphenyl Sulfone Standard has found increasing relevance in medicinal chemistry due to its role as a key intermediate in the development of novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways, cancer metabolism, and infectious diseases. The sulfone moiety's ability to interact with biological targets has led to the discovery of several promising drug candidates. For instance, studies have demonstrated that modifications of the Diphenyl Sulfone scaffold can enhance binding affinity to specific proteins, thereby improving drug efficacy.

The pharmaceutical industry has leveraged the CAS No 127-63-9 compound in the synthesis of sulfonamide antibiotics and antiviral medications. Its structural framework allows for modifications that can optimize pharmacokinetic properties, such as solubility and bioavailability. Furthermore, the Diphenyl Sulfone Standard has been employed in the development of advanced materials, including conductive polymers and organic semiconductors. These materials are critical for applications in electronics, photovoltaics, and sensors.

Recent advancements in synthetic methodologies have expanded the applications of Diphenyl Sulfone Standard. Transition-metal-catalyzed cross-coupling reactions have enabled the efficient introduction of functional groups onto the aromatic ring, facilitating the creation of complex derivatives with tailored properties. Additionally, green chemistry approaches have been adopted to minimize waste and improve sustainability in its production. These innovations underscore the compound's adaptability and importance in modern chemical research.

The analytical profile of Diphenyl Sulfone Standard has been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analyses confirm its purity and structural integrity, ensuring that it meets stringent industry standards. The compound's well-documented physical properties, including melting point and solubility profiles, make it an indispensable tool for researchers seeking precise chemical characterization.

The role of Diphenyl Sulfone Standard in drug discovery has been further highlighted by its incorporation into high-throughput screening (HTS) platforms. By serving as a positive control or reference compound, it aids in validating assay protocols and identifying novel bioactive molecules. Collaborative efforts between academic institutions and pharmaceutical companies have intensified interest in exploring its potential applications across diverse therapeutic areas.

As regulatory requirements for pharmaceuticals become more stringent, the demand for high-quality reference standards like Diphenyl Sulfone Standard (CAS No 127-63-9) continues to grow. Manufacturers must ensure compliance with Good Manufacturing Practices (GMP) and International Council for Harmonisation (ICH) guidelines when producing these standards. This emphasis on quality underscores the compound's significance in maintaining consistency across global research initiatives.

The future prospects of Diphenyl Sulfone Standard are promising, with ongoing research focusing on expanding its utility in nanotechnology and biomedicine. For example, researchers are investigating its potential use in drug delivery systems due to its ability to form stable complexes with hydrophobic molecules. Such developments highlight the compound's versatility beyond traditional chemical applications.

In conclusion, Diphenyl Sulfone Standard, identified by its CAS number 127-63-9, remains a cornerstone in chemical research and industrial applications. Its unique structural features and chemical properties have positioned it as a critical component in pharmaceutical development, materials science, and analytical methodologies. As new research emerges and technological advancements continue to evolve, the importance of this compound is expected to grow even further.